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Compound of Interest

Compound Name: (Perfluoro-N-hexyl)ethane

Cat. No.: B1221996

Answering the critical need for safe and compliant disposal of persistent chemical waste, this
Technical Support Center provides a comprehensive guide for researchers, scientists, and drug
development professionals handling (Perfluoro-N-hexyl)ethane. As a per- and polyfluoroalkyl
substance (PFAS), this compound requires specialized disposal protocols to mitigate
environmental contamination and ensure laboratory safety.

This document, structured in a user-friendly question-and-answer format, offers direct,
actionable advice and troubleshooting for common issues encountered during experimental
workflows.

Chemical Profile: (Perfluoro-N-hexyl)ethane

Understanding the fundamental properties of (Perfluoro-N-hexyl)ethane is the first step
toward safe handling and disposal. This substance belongs to the broader class of per- and
polyfluoroalkyl substances (PFAS), often called "forever chemicals" due to their extreme
persistence in the environment.[1][2] The carbon-fluorine bond is one of the strongest in
organic chemistry, making these compounds highly resistant to natural degradation.
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Property Value Source

) 1,1,1,2,2,3,3,4,4,5,5,6,6-
Chemical Name _ [31[4]
Tridecafluorooctane

(Perfluoro-N-hexyl)ethane,

Synonyms 1H,1H,1H,2H,2H- [3][4]
Perfluorooctane
CAS Number 80793-17-5 [3]
Molecular Formula CsHsFi3 [31[5]
Molecular Weight 348.1 g/mol [3][5]
Physical State Liquid [4]
Boiling Point 121.2 °C (Predicted) [4115]
Density 1.502 g/cm3 (Predicted) [41[5]

Frequently Asked Questions (FAQs) on Waste
Disposal

This section addresses the most common questions regarding the safe disposal of (Perfluoro-
N-hexyl)ethane waste.

Q1: What is (Perfluoro-N-hexyl)ethane, and why is its
disposal a significant concern?

(Perfluoro-N-hexyl)ethane is a synthetic organofluorine compound classified as a per- and
polyfluoroalkyl substance (PFAS).[3][4][6] The primary concern with all PFAS, including this
compound, is their extreme persistence.[1][2] They do not readily break down in the
environment and can bioaccumulate in humans, animals, and ecosystems.[2][7][8] Exposure to
certain PFAS has been linked to adverse health effects, prompting strict regulatory oversight.[2]
[9] Therefore, improper disposal can lead to long-term environmental contamination of soil and
water resources.[9]
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Q2: What are the primary hazards associated with
(Perfluoro-N-hexyl)ethane?

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, (Perfluoro-N-hexyl)ethane is associated with the following hazards:

e H315: Causes skin irritation.[4]
o H319: Causes serious eye irritation.[4]
e H335: May cause respiratory irritation.[4]

It is imperative to handle this chemical in a well-ventilated area, such as a fume hood, and to
use appropriate personal protective equipment (PPE), including nitrile gloves, a lab coat, and
safety goggles.[10][11]

Q3: Can | dispose of small quantities of (Perfluoro-N-
hexyl)ethane waste down the drain or in the regular
trash?

Absolutely not. Disposal of any PFAS, regardless of quantity, into the sanitary sewer system or
general solid waste is strictly prohibited. These compounds are not effectively removed by
standard wastewater treatment processes and will pass directly into the environment.[12]
Contaminated solid waste, such as paper towels or gloves, must also be treated as hazardous
waste.

Q4: What are the current U.S. Environmental Protection
Agency (EPA) guidelines for PFAS waste disposal?

The EPA has issued interim guidance on the destruction and disposal of PFAS and materials
containing PFAS.[13][14] While no specific methods are federally mandated for all situations,
the guidance evaluates three commercially available, large-scale technologies, ranking them
by their potential for environmental release.[13][14][15] The primary goal is to select a method
that permanently destroys the chemical or contains it securely.[16]

The main technologies discussed are:
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e Thermal Destruction (Incineration): High-temperature incineration is a promising method for
the permanent elimination of PFAS.[1] Temperatures above 1,100°C are recommended to
ensure complete breakdown of the C-F bonds.[14]

o Permitted Hazardous Waste Landfills: Disposal in a Resource Conservation and Recovery
Act (RCRA) Subtitle C hazardous waste landfill is an option.[15] These facilities have
controls like liners and leachate collection systems to contain the waste.[15] However, this
method only contains PFAS rather than destroying them.[1]

» Underground Injection: Deep-well injection involves sending liquid waste into deep,
geologically stable rock formations far below drinking water sources.[1][4] This is a
containment method, not a destruction method.

Q5: Which disposal method is recommended for my
laboratory's (Perfluoro-N-hexyl)ethane waste?

The choice of disposal method depends on the waste's physical state, concentration, and the
capabilities of your institution's environmental health and safety (EHS) office and its contracted
waste vendors. High-temperature incineration is generally the preferred method as it leads to
the destruction of the PFAS molecule.[1]

The following decision framework can help guide your choice in consultation with your EHS
department.
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Disposal method decision framework for PFAS waste.

Troubleshooting and Specific Scenarios
Q6: How should I collect and store (Perfluoro-N-
hexyl)ethane waste in the lab before disposal?

All (Perfluoro-N-hexyl)ethane waste streams must be accumulated in designated, properly
labeled hazardous waste containers.[10]

o Waste Segregation is Key: Do not mix PFAS waste with other waste streams unless
specifically instructed by your EHS department. Create a dedicated waste container for
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(Perfluoro-N-hexyl)ethane and materials contaminated with it.

o Container Choice: Use chemically compatible containers (e.g., high-density polyethylene or
glass) with secure, tight-fitting lids. The container must be clean on the exterior.[17]

o Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name "(Perfluoro-N-hexyl)ethane," and an indication of its hazards (e.qg.,
"Irritant™).[18]

o Storage: Store the sealed container in a designated satellite accumulation area within the
laboratory. This area should provide secondary containment to capture any potential leaks.
[19]

Q7: What is the correct procedure for handling materials
contaminated with (Perfluoro-N-hexyl)ethane (e.g.,
gloves, pipette tips, glassware)?

Any item that comes into direct contact with (Perfluoro-N-hexyl)ethane must be managed as
hazardous waste.

e Solid Waste: Disposable items like nitrile gloves, absorbent pads, and plastic consumables
should be placed directly into the designated solid hazardous waste container for PFAS.

» Reusable Glassware: Glassware should be decontaminated. A triple rinse with a suitable
solvent (one in which (Perfluoro-N-hexyl)ethane is soluble, followed by water) is a common
practice. Crucially, the rinsate from all three rinses must be collected and disposed of as
liquid hazardous waste.[20] Never pour the rinsate down the drain. After rinsing, the
glassware can typically be washed using standard laboratory procedures.

Q8: | have a very small amount of waste from an
experiment. Do the same rules apply?

Yes. There is no "de minimis" or minimal concentration exemption for the improper disposal of
PFAS waste.[16] All quantities must be collected and disposed of through your institution's
hazardous waste program. The principle of pollution prevention suggests designing
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experiments to use the smallest possible amount of the chemical to minimize waste generation
from the start.[20]

Experimental Protocols

Protocol 1: Laboratory Waste Segregation and
Containment

This protocol outlines the self-validating steps for safely accumulating waste containing
(Perfluoro-N-hexyl)ethane.

e Preparation:

o 1.1. Before beginning any experiment, identify a designated satellite accumulation area in
your lab.

o 1.2. Obtain separate, clean, and compatible waste containers for liquid and solid waste. A
wide-mouth container is preferable for solid debris.

o 1.3. Pre-label the containers with "Hazardous Waste," "(Perfluoro-N-hexyl)ethane," and

associated hazard warnings.
e Waste Accumulation:

o 2.1. Conduct all work with (Perfluoro-N-hexyl)ethane inside a certified chemical fume
hood.[10]

o 2.2. For liquid waste, use a designated funnel to transfer the waste into the liquid container
to prevent spillage on the container's exterior.[17]

o 2.3. For solid waste (gloves, wipes, contaminated tips), place items directly into the solid
waste container.

o 2.4. Keep containers closed at all times except when adding waste.[17] This prevents the
release of vapors.

» Validation and Storage:
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o 3.1. Do not fill containers beyond 90% capacity to allow for expansion.[17]

o 3.2. After completing work, ensure the container lids are tightly sealed.

o 3.3. Wipe the exterior of the container with a clean towel to ensure it is free of
contamination.

o 3.4. Place the sealed container in the designated satellite accumulation area with
secondary containment.

o 3.5. Log the waste in your laboratory's chemical inventory or waste tracking system.

Workflow for laboratory segregation of PFAS waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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